2-(5-{[(2,4-dimethylphenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(4-methoxyphenyl)methyl]acetamide
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Description
2-(5-{[(2,4-dimethylphenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(4-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C29H28N4O3S and its molecular weight is 512.63. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Synthesis
Quinazoline and its derivatives, including the specific compound , are crucial in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been used in creating potential medicinal agents by introducing bioactive moieties to the quinazoline nucleus. This approach has led to the synthesis of novel compounds with significant antibacterial activities against various bacteria strains, highlighting the potential of quinazoline derivatives in countering antibiotic resistance (Tiwary et al., 2016). Additionally, quinazoline derivatives are known for their anticancer properties, with numerous patents and articles emphasizing their development as promising compounds for cancer treatment (Marzaro et al., 2012).
Optoelectronic Material Development
Apart from medicinal applications, quinazoline derivatives are also pivotal in the development of optoelectronic materials. Their incorporation into π-extended conjugated systems is of great value for creating novel materials with applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The electroluminescent properties and potential use in organic light-emitting diodes (OLEDs) and nonlinear optical materials highlight the versatile applications of quinazoline derivatives beyond the pharmaceutical domain (Lipunova et al., 2018).
Environmental and Toxicological Studies
Quinazoline derivatives are also involved in environmental and toxicological studies. The importance of understanding the environmental impact and toxicity of chemical compounds is critical, and quinazoline derivatives are no exception. Comprehensive reviews and studies on compounds like acetamide and its derivatives provide valuable insights into their biological consequences, environmental toxicology, and potential applications or risks associated with their use (Kennedy, 2001).
Properties
IUPAC Name |
2-[5-[(2,4-dimethylphenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N4O3S/c1-18-8-11-21(19(2)14-18)17-37-29-32-24-7-5-4-6-23(24)27-31-25(28(35)33(27)29)15-26(34)30-16-20-9-12-22(36-3)13-10-20/h4-14,25H,15-17H2,1-3H3,(H,30,34) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZTQKSGKKBTLPE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC=C(C=C5)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.